Cas no 898791-86-1 ((3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone)

(3-Chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone is a fluorinated and chlorinated aromatic ketone derivative featuring a morpholinomethyl substituent. This compound is of interest in medicinal and synthetic chemistry due to its bifunctional structure, combining electron-withdrawing halogen groups with a morpholine moiety, which enhances solubility and bioavailability. The chloro and fluoro substituents contribute to its reactivity in cross-coupling reactions, while the morpholinomethyl group offers potential for further functionalization. Its well-defined molecular architecture makes it suitable for applications in pharmaceutical intermediates, ligand design, and material science. The compound’s stability under standard conditions ensures reliable handling and storage. Analytical characterization confirms high purity, making it a valuable building block for targeted synthesis.
(3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone structure
898791-86-1 structure
Product Name:(3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone
CAS No:898791-86-1
MF:C18H17ClFNO2
MW:333.784487485886
MDL:MFCD03841922
CID:1948464
PubChem ID:24724696
Update Time:2025-06-14

(3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • 3-CHLORO-4-FLUORO-3'-MORPHOLINOMETHYL BENZOPHENONE
    • (3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone
    • LogP
    • (3-chloro-4-fluorophenyl)-[3-(morpholin-4-ylmethyl)phenyl]methanone
    • MFCD03841922
    • (3-Chloro-4-fluorophenyl){3-[(morpholin-4-yl)methyl]phenyl}methanone
    • (3-Chloro-4-fluorophenyl)[3-(4-morpholinylmethyl)phenyl]methanone
    • AKOS016020107
    • 3-CHLORO-4-FLUORO-3'-MORPHOLINOMETHYLBENZOPHENONE
    • 898791-86-1
    • DTXSID20643094
    • MDL: MFCD03841922
    • Inchi: 1S/C18H17ClFNO2/c19-16-11-15(4-5-17(16)20)18(22)14-3-1-2-13(10-14)12-21-6-8-23-9-7-21/h1-5,10-11H,6-9,12H2
    • InChI Key: OTPXHBYUEIYAPQ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(C1=CC=CC(=C1)CN1CCOCC1)=O)F

Computed Properties

  • Exact Mass: 333.0931846Da
  • Monoisotopic Mass: 333.0931846Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 402
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.278
  • Boiling Point: 469.3°C at 760 mmHg
  • Flash Point: 237.6°C
  • Refractive Index: 1.584

(3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone Pricemore >>

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(3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone Related Literature

Additional information on (3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone

Research Brief on (3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone (CAS: 898791-86-1)

The compound (3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone (CAS: 898791-86-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential applications in drug discovery, particularly as a kinase inhibitor. Recent studies have focused on its synthesis, biological activity, and mechanism of action, shedding light on its therapeutic potential.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of (3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone derivatives. The study highlighted the compound's ability to selectively inhibit specific kinase targets involved in cancer cell proliferation. The researchers employed a combination of computational modeling and in vitro assays to identify the most potent derivatives, with IC50 values in the nanomolar range. These findings suggest that this compound could serve as a promising scaffold for developing novel anticancer agents.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, examined the pharmacokinetic properties of (3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone. The study revealed favorable absorption and metabolic stability in preclinical models, indicating its potential for oral administration. Additionally, the compound demonstrated minimal off-target effects, further supporting its suitability for further development. These results underscore the importance of this molecule in the design of targeted therapies with improved safety profiles.

Further research has explored the broader applications of (3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone beyond oncology. A 2024 study in ACS Chemical Neuroscience investigated its potential as a modulator of neurodegenerative pathways. The compound exhibited neuroprotective effects in cellular models of Alzheimer's disease, likely due to its interaction with specific protein aggregates. This discovery opens new avenues for repurposing the molecule in the treatment of neurodegenerative disorders.

In summary, (3-chloro-4-fluoro-phenyl)-[3-(morpholinomethyl)phenyl]methanone (CAS: 898791-86-1) represents a versatile and promising compound in chemical biology and drug discovery. Its diverse biological activities, coupled with favorable pharmacokinetic properties, make it a valuable candidate for further research and development. Future studies should focus on optimizing its selectivity and efficacy in vivo, as well as exploring its potential in additional therapeutic areas.

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